Cas no 52679-49-9 (2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI))

2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI) structure

52679-49-9 structure

Product Name:2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI)

CAS No:52679-49-9

MF:C₁₁H₁₃BrO₄

MW:289.122523069382

MDL:MFCD00088973

CID:373045

PubChem ID:285845

Update Time:2025-04-19

2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI) Chemical and Physical Properties

Names and Identifiers

- Benzenepropanoic acid,2-bromo-4,5-dimethoxy-
- 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid
- BENZENEPROPANOIC ACID, 2-BROMO-4,5-DIMETHOXY- (9CI)
- 5-diMethoxy
- NSC143400
- benzenepropanoic acid, 2-bromo-4,5-dimethoxy-
- 3202AH
- ST50208771
- 3-(2-Bromo-4,5-dimethoxyphenyl)propanoicacid
- 2-BROMO-4,5-DIMETHOXYHYDROCINNAMIC ACID
- Benzenepropanoicacid
- NS-04807
- Benzenepropanoic acid,2-bromo-4,5-dimethoxy-(9ci)
- SCHEMBL7820588
- CCA67949
- EN300-1935318
- AKOS002256962
- 52679-49-9
- NSC-143400
- CS-B0127
- F3099-6813
- MFCD00088973
- DTXSID90967118
- AS-871/43477084
- 2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI)
- MDL： MFCD00088973
- Inchi： 1S/C11H13BrO4/c1-15-9-5-7(3-4-11(13)14)8(12)6-10(9)16-2/h5-6H,3-4H2,1-2H3,(H,13,14)
- InChI Key： SJTJBIRPIITRRT-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1CCC(=O)O)OC)OC

Computed Properties

Exact Mass: 288.00000
Monoisotopic Mass: 288
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8
XLogP3: 2.3

Experimental Properties

Density: 1.463
Boiling Point: 388.3°Cat760mmHg
Flash Point: 188.6°C
Refractive Index: 1.551
PSA: 55.76000
LogP: 2.48350

2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI) Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-B0127-250mg	Benzenepropanoic acid, 2-bromo-4,5-dimethoxy- 9CI	52679-49-9		250mg	$71.0	2022-04-27
TRC	C979940-10mg	2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI)	52679-49-9		10mg	$ 50.00	2022-06-06
TRC	C979940-50mg	2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI)	52679-49-9		50mg	$ 160.00	2022-06-06
TRC	C979940-100mg	2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI)	52679-49-9		100mg	$ 230.00	2022-06-06
eNovation Chemicals LLC	D765515-250mg	Benzenepropanoic acid, 2-bromo-4,5-dimethoxy- (9CI)	52679-49-9	97%	250mg	$150	2024-06-06
eNovation Chemicals LLC	D765515-1g	Benzenepropanoic acid, 2-bromo-4,5-dimethoxy- (9CI)	52679-49-9	97%	1g	$280	2024-06-06
Enamine	EN300-1935318-0.05g	3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid	52679-49-9		0.05g	$468.0	2023-09-17
Enamine	EN300-1935318-0.1g	3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid	52679-49-9		0.1g	$490.0	2023-09-17
Enamine	EN300-1935318-0.25g	3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid	52679-49-9		0.25g	$513.0	2023-09-17
Enamine	EN300-1935318-0.5g	3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid	52679-49-9		0.5g	$535.0	2023-09-17

2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI) Suppliers

Amadis Chemical Company Limited

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(CAS:52679-49-9)2-Bromo-4,5-dimethoxy-Benzenepropanoic Acid (9CI)

Order Number:A853279

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:44

Price ($):244.0

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